Cas no 1903525-45-0 (5-(1H-indol-3-yl)methyl-1,3-oxazol-2-amine)

• Product Name: 5-(1H-indol-3-yl)methyl-1,3-oxazol-2-amine
• CAS No: 1903525-45-0
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 6528884
• PubChem ID: 117539377
• Update Time: 2025-07-19

5-(1H-indol-3-yl)methyl-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-indol-3-yl)methyl-1,3-oxazol-2-amine
• 1903525-45-0
• 5-[(1H-indol-3-yl)methyl]-1,3-oxazol-2-amine
• EN300-1729795

• Inchi： 1S/C12H11N3O/c13-12-15-7-9(16-12)5-8-6-14-11-4-2-1-3-10(8)11/h1-4,6-7,14H,5H2,(H2,13,15)
• InChI Key： NCWVCLGKDUPZGR-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.8Ų

Additional information on 5-(1H-indol-3-yl)methyl-1,3-oxazol-2-amine

Introduction to 5-(1H-indol-3-yl)methyl-1,3-oxazol-2-amine (CAS No. 1903525-45-0)

5-(1H-indol-3-yl)methyl-1,3-oxazol-2-amine (CAS No. 1903525-45-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of 5-(1H-indol-3-yl)methyl-1,3-oxazol-2-amine is defined by its core oxazoline ring and the indole substituent. The oxazoline ring is a five-membered heterocycle containing one nitrogen and one oxygen atom, which imparts unique chemical properties to the molecule. The indole moiety, a bicyclic aromatic heterocycle, is a common structural motif found in many biologically active compounds, including neurotransmitters and natural products. The combination of these structural elements in 5-(1H-indol-3-yl)methyl-1,3-oxazol-2-amine suggests potential interactions with various biological targets.

The synthesis of 5-(1H-indol-3-yl)methyl-1,3-oxazol-2-amine has been explored using several methodologies. One common approach involves the reaction of an indole derivative with an appropriate oxazoline precursor under controlled conditions. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry reported a one-pot synthesis method that significantly reduced reaction time and improved yield.

In terms of biological activity, 5-(1H-indol-3-yl)methyl-1,3-oxazol-2-amine has demonstrated notable properties in preclinical studies. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A study published in the Journal of Medicinal Chemistry highlighted the ability of 5-(1H-indol-3-yl)methyl-1,3-oxazol-2-amine to modulate microglial activation and reduce oxidative stress in neuronal cells.

The pharmacological profile of 5-(1H-indol-3-yl)methyl-1,3-oxazol-2-amine has also been investigated in detail. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic properties. These characteristics are crucial for its potential use as an oral therapeutic agent. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(1H-indol-3-y l)methyl - 1 , 3 - ox az ol - 2 - amine. Early phase I trials have shown promising results in terms of tolerability and pharmacodynamic effects. The compound is being evaluated for its potential use in treating inflammatory conditions and neurodegenerative disorders. These trials are expected to provide valuable insights into the therapeutic potential of this novel compound.

In conclusion, 5-(1H-indol - 3 - yl )m eth yl - 1 , 3 - ox az ol - 2 - amine (CAS No . 190 3 5 2 5 - 4 5 - 0) represents a promising candidate in the development of new therapeutic agents for various diseases. Its unique chemical structure, combined with its favorable biological activities and pharmacological properties, makes it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments.